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Compound of Interest

Compound Name: HSK0935

Cat. No.: B607982

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential safety and logistical information for the
proper disposal of HSK0935, a potent and highly selective SGLT2 inhibitor.[1] Adherence to
these procedures is critical due to the compound's hazardous characteristics.

Hazard Profile and Regulatory Information

HSKO0935 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[2] It is imperative to prevent its release into the environment.[2] The following table
summarizes the key hazard information for HSK0935.

Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes

Acute Toxicity, Oral (Category ) P264, P270, P301 + P312,

H302: Harmful if swallowed
4) P330, P501
Acute Aquatic Toxicity ) o

H400: Very toxic to aquatic life P273, P391, P501
(Category 1)
Chronic Aquatic Toxicity H410: Very toxic to aquatic life

. ) P273, P391, P501

(Category 1) with long lasting effects

Experimental Protocols
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Currently, no specific experimental protocols for the disposal of HSK0935 are publicly
available. The disposal procedure is dictated by the general guidelines for hazardous chemical

waste.

Disposal Workflow

The following diagram outlines the step-by-step procedure for the safe disposal of HSK0935.
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Accidental Spill Response

[Prevent further Ieakage]
Contain spillage

Preparation & Handling
Wear appropriate PPE: y
- Safety goggles Work in a well-ventilated area Absorb W|th.|nert _materlal
- Protective gloves (e.g., diatomite)
- Impervious clothing

Collect contaminated material

Waste Cpllection

Collect HSK0935 waste in a
compatible, sealed container

b

Label container clearly:
'Hazardous Waste'
'HSK0935'

Final Disposal

Arrange for disposal with an
approved waste disposal plant

i

Follow all local, state, and
federal regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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